Cas no 21991-39-9 (3-methyl-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one)

3-Methyl-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one is a heterocyclic compound featuring a fused imidazole and pyridine core structure. This scaffold is of significant interest in medicinal chemistry due to its potential as a pharmacophore in drug discovery, particularly for targeting kinase inhibitors and central nervous system (CNS) therapeutics. The methyl substitution at the 3-position enhances stability and modulates electronic properties, influencing binding affinity and metabolic resistance. Its rigid bicyclic framework offers conformational restraint, improving selectivity in biological interactions. The compound serves as a versatile intermediate for synthesizing analogs with tailored pharmacological profiles, making it valuable for exploratory research in oncology and neurology. High purity and well-defined synthetic routes ensure reproducibility in experimental applications.

3-methyl-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one structure

21991-39-9 structure

Product Name:3-methyl-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one

CAS No:21991-39-9

MF:C₇H₇N₃O

MW:149.149980783463

MDL:MFCD01081498

CID:828779

Update Time:2026-04-29

3-methyl-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one Chemical and Physical Properties

Names and Identifiers

- 3-Methyl-1H-imidazo[4,5-b]pyridin-2(3H)-one
- 3-methyl-1H-imidazo[4,5-b]pyridin-2-one
- 3-methyl-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one
- 3-methyl-1,3-dihydroimidazo[4,5-b]pyridin-2-one
- 3-methyl-1,3-dihydro-imidazo[4,5-b]pyridin-2-one
- 3-Methyl-2,3-dihydro-2-oxo-imidazo< 4.5-b> pyridin
- 3-methyl-imidazo[4,5-b]pyridin-2-one
- AC1LITYE
- ANW-68179
- CTK8C2306
- Oprea1_803736
- SureCN1503016
- SureCN1503019
- 2H-Imidazo[4,5-b]pyridin-2-one, 1,3-dihydro-3-methyl-
- 3-methylimidazopyridin-2-one
- UNTZTFGDFVDERP-UHFFFAOYSA-N
- 1131AB
- AX8237023
- 2H-Imidazo[4,5-b]pyridin
- MDL： MFCD01081498
- Inchi： 1S/C7H7N3O/c1-10-6-5(9-7(10)11)3-2-4-8-6/h2-4H,1H3,(H,9,11)
- InChI Key： UNTZTFGDFVDERP-UHFFFAOYSA-N
- SMILES： O=C1N([H])C2C([H])=C([H])C([H])=NC=2N1C([H])([H])[H]

Computed Properties

Exact Mass: 149.05901
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 183
Topological Polar Surface Area: 45.2

Experimental Properties

PSA: 45.23

3-methyl-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM124475-1g	3-methyl-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one	21991-39-9	95%	1g	$333	2021-08-05
Alichem	A029188143-250mg	3-Methyl-1H-imidazo[4,5-b]pyridin-2(3H)-one	21991-39-9	95%	250mg	$155.87	2023-09-02
Alichem	A029188143-1g	3-Methyl-1H-imidazo[4,5-b]pyridin-2(3H)-one	21991-39-9	95%	1g	$348.88	2023-09-02
Alichem	A029188143-5g	3-Methyl-1H-imidazo[4,5-b]pyridin-2(3H)-one	21991-39-9	95%	5g	$1121.40	2023-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-HO161-50mg	3-methyl-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one	21991-39-9	95+%	50mg	243.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-HO161-200mg	3-methyl-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one	21991-39-9	95+%	200mg	675.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-HO161-1g	3-methyl-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one	21991-39-9	95+%	1g	2430.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-HO161-100mg	3-methyl-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one	21991-39-9	95+%	100mg	383CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-HO161-250mg	3-methyl-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one	21991-39-9	95+%	250mg	920CNY	2021-05-07
TRC	M233511-100mg	3-Methyl-1H-imidazo[4,5-b]pyridin-2(3H)-one	21991-39-9		100mg	$ 70.00	2022-06-04